Cas no 1337567-00-6 (N-Benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine)

N-Benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine structure
1337567-00-6 structure
Product Name:N-Benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine
CAS No:1337567-00-6
MF:C12H12ClN3O2S
MW:297.760580062866
CID:2127408
Update Time:2023-08-04

N-Benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine
    • 4-Pyrimidinamine, 6-chloro-2-(methylsulfonyl)-N-(phenylmethyl)-
    • N-Benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine
    • Inchi: 1S/C12H12ClN3O2S/c1-19(17,18)12-15-10(13)7-11(16-12)14-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,14,15,16)
    • InChI Key: FURLVPJMHPQJPS-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)S(C)(=O)=O)NCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Topological Polar Surface Area: 80.3
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